Cas no 2167806-80-4 (4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine)
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine
- 2167806-80-4
- EN300-1478220
- [4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine
-
- Inchi: 1S/C9H17N5/c1-14-9(6-12-13-14)7-2-3-11-8(4-7)5-10/h6-8,11H,2-5,10H2,1H3
- InChI Key: NSNGQIPDJFVGGL-UHFFFAOYSA-N
- SMILES: N1CCC(C2=CN=NN2C)CC1CN
Computed Properties
- Exact Mass: 195.14839556g/mol
- Monoisotopic Mass: 195.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 68.8Ų
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478220-0.05g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 0.05g |
$1056.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-0.1g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 0.1g |
$1106.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-0.25g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 0.25g |
$1156.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-0.5g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 0.5g |
$1207.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-1.0g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 1g |
$1256.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-2.5g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 2.5g |
$2464.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-5.0g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 5g |
$3645.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-10.0g |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 10g |
$5405.0 | 2023-06-06 | ||
| Enamine | EN300-1478220-50mg |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 50mg |
$1056.0 | 2023-09-28 | ||
| Enamine | EN300-1478220-100mg |
[4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-yl]methanamine |
2167806-80-4 | 100mg |
$1106.0 | 2023-09-28 |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine (CAS No. 2167806-80-4): An Emerging Compound in Medicinal Chemistry
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine (CAS No. 2167806-80-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a 1-methyl-1H-1,2,3-triazole moiety, which imparts specific biological activities and pharmacological properties.
The 1-methyl-1H-1,2,3-triazole ring is a versatile functional group that has been extensively studied for its ability to enhance the potency and selectivity of various bioactive molecules. In the context of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine, this moiety plays a crucial role in modulating the compound's interactions with biological targets, making it a promising candidate for drug development.
Recent research has highlighted the potential of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine typically involves multi-step reactions that include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in the synthesis of complex organic molecules due to its high yield and functional group tolerance.
In terms of pharmacokinetics, 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine demonstrates favorable properties such as good solubility and permeability. These characteristics are essential for ensuring effective absorption and distribution within the body, which are critical factors for successful drug development. Furthermore, preliminary toxicity studies have shown that this compound has a low toxicity profile, suggesting that it may be safe for use in therapeutic applications.
The biological activity of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine has been evaluated in various in vitro and in vivo models. In cell-based assays, it has been shown to effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings are consistent with its anti-inflammatory properties and suggest that it may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine has also been investigated for its potential neuroprotective properties. Studies using animal models of neurodegenerative diseases have demonstrated that this compound can reduce neuronal damage and improve cognitive function. These results are particularly promising given the limited treatment options available for these debilitating conditions.
The development of 4-(1-methyl-1H-1,2,3-triazol-5-y)piperidin--2--y-methanamine as a therapeutic agent is still in its early stages. However, ongoing research is focused on optimizing its structure to enhance its efficacy and safety profile. This includes efforts to improve its metabolic stability and reduce potential side effects.
In conclusion, 4-(1-methyl--H--H--,-,triazol-5-y)lpiperidin-y)lmethanamine (CAS No. 267806-80-4) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and promising biological activities make it a valuable target for further research and development.
2167806-80-4 (4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-2-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)